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Compound of Interest

Compound Name: 6,6'-Dimethyl-3,3'-bipyridazine

Cat. No.: B1596921 Get Quote

This technical guide provides a comprehensive overview of 6,6'-Dimethyl-3,3'-bipyridazine,

including its commercial availability, physicochemical properties, synthesis, and potential

applications, with a focus on its relevance to researchers, scientists, and drug development

professionals.

Commercial Availability and Suppliers
6,6'-Dimethyl-3,3'-bipyridazine is available from several chemical suppliers specializing in

research chemicals and building blocks for organic synthesis. The purity and available

quantities may vary between suppliers. Researchers are advised to request certificates of

analysis for specific lot numbers to confirm purity.

Table 1: Commercial Suppliers of 6,6'-Dimethyl-3,3'-bipyridazine
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Supplier Website
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity

Benchchem
--INVALID-

LINK--
24049-45-4 C₁₀H₁₀N₄ 186.21 Inquiry

Synchem
--INVALID-

LINK--
24049-45-4 C₁₀H₁₀N₄ 186.21 Inquiry

Apollo

Scientific

--INVALID-

LINK--
24049-45-4 C₁₀H₁₀N₄ 186.21 95%+[1]

ChemicalBoo

k

--INVALID-

LINK--
24049-45-4 C₁₀H₁₀N₄ 186.21 Inquiry

BLDpharm
--INVALID-

LINK--
24049-45-4 C₁₀H₁₀N₄ 186.21 Inquiry

Physicochemical and Spectroscopic Data
Detailed experimental data for 6,6'-Dimethyl-3,3'-bipyridazine is not extensively reported in

publicly available literature. The following tables summarize known and predicted properties.

Table 2: Physicochemical Properties of 6,6'-Dimethyl-3,3'-bipyridazine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/sial/d216305
https://www.benchchem.com/product/b1596921?utm_src=pdf-body
https://www.benchchem.com/product/b1596921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 24049-45-4 Chemical Supplier Catalogs

Molecular Formula C₁₀H₁₀N₄ Chemical Supplier Catalogs

Molecular Weight 186.21 g/mol Chemical Supplier Catalogs

Appearance
Off-white to yellow solid

(predicted)

General knowledge of similar

compounds

Melting Point 240.0-240.2 °C[2] ChemicalBook

Boiling Point 461.0 ± 40.0 °C (Predicted)[2] ChemicalBook

Solubility

Soluble in DMSO and other

polar organic solvents

(predicted). Low solubility in

water is expected.

Inferred from related

pyridazinone solubility data[3]

Table 3: Predicted Spectroscopic Data for 6,6'-Dimethyl-3,3'-bipyridazine

Technique Predicted Data

¹H NMR (400 MHz, CDCl₃)
δ (ppm): ~8.0-8.5 (d, 2H, pyridazine ring), ~7.5-

7.8 (d, 2H, pyridazine ring), ~2.8 (s, 6H, -CH₃)

¹³C NMR (100 MHz, CDCl₃)
δ (ppm): ~160 (C-CH₃), ~150 (quaternary C),

~125-135 (CH), ~22 (-CH₃)

FT-IR (KBr, cm⁻¹)

~3050 (Ar-H stretch), ~2950 (C-H stretch),

~1600, 1550, 1480 (C=C and C=N stretching),

~800-900 (Ar-H out-of-plane bend)

Mass Spec. (EI)
m/z (%): 186 (M⁺, 100), 171 ([M-CH₃]⁺), 157,

130, 104

Note: The spectroscopic data presented are hypothetical and based on the analysis of

structurally similar compounds. Experimental verification is required.
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Synthesis
The synthesis of 6,6'-Dimethyl-3,3'-bipyridazine typically involves the coupling of two 3-halo-

6-methylpyridazine precursors. The Ullmann coupling reaction, which utilizes a copper catalyst,

is a common method for the formation of biaryl compounds and is applicable here.[4][5]

Representative Experimental Protocol: Ullmann
Coupling for the Synthesis of 6,6'-Dimethyl-3,3'-
bipyridazine
This protocol is a representative example based on established Ullmann coupling procedures

for similar heterocyclic compounds.

Materials:

3-Iodo-6-methylpyridazine (2 equivalents)

Copper powder (4 equivalents)

Dimethylformamide (DMF), anhydrous

Sand (optional, for improved stirring)

Argon or Nitrogen gas supply

Standard glassware for inert atmosphere reactions

Procedure:

To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and an inert gas inlet, add 3-iodo-6-methylpyridazine and copper powder. An

equal volume of sand can be added to facilitate stirring of the copper powder.

Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this process

three times to ensure an inert atmosphere.

Add anhydrous DMF to the flask via a syringe.
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Heat the reaction mixture to reflux (approximately 153 °C for DMF) with vigorous stirring.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-

mass spectrometry (GC-MS). The reaction is typically complete within 24-48 hours.

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture through a pad of Celite® to remove the copper and other solid residues.

Wash the filter cake with additional DMF.

Remove the DMF from the filtrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield 6,6'-
Dimethyl-3,3'-bipyridazine as a solid.

Potential Applications in Drug Discovery
Bipyridazine derivatives have garnered interest in drug discovery, particularly as agonists of the

Stimulator of Interferon Genes (STING) receptor.[6] Activation of the STING pathway is a

promising strategy in cancer immunotherapy as it can lead to the production of type I

interferons and other pro-inflammatory cytokines, thereby stimulating an anti-tumor immune

response.

STING Signaling Pathway
The diagram below illustrates the canonical STING signaling pathway, which could potentially

be activated by 6,6'-Dimethyl-3,3'-bipyridazine or its derivatives.
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Caption: Canonical STING signaling pathway.

Experimental Workflow: STING Activation Assay
The following workflow describes a typical cell-based assay to evaluate the ability of 6,6'-
Dimethyl-3,3'-bipyridazine to activate the STING pathway.
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Assay Setup

Treatment and Incubation

Data Acquisition and Analysis

1. Culture THP-1 Lucia ISG reporter cells

2. Plate cells in 96-well plates

3. Prepare serial dilutions of
6,6'-Dimethyl-3,3'-bipyridazine

4. Add compound dilutions to cells

5. Incubate for 24 hours

6. Collect supernatant

7. Perform QUANTI-Luc assay for
secreted luciferase activity

8. Read luminescence on a plate reader

9. Analyze data and determine EC50

Click to download full resolution via product page

Caption: Workflow for STING activation reporter assay.
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Safety and Handling
A specific Safety Data Sheet (SDS) for 6,6'-Dimethyl-3,3'-bipyridazine is not readily available.

Therefore, it should be handled with the standard precautions for a novel chemical compound.

Based on the safety information for related heterocyclic compounds, the following precautions

are recommended:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area, preferably in a fume hood.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.

Researchers should always consult the supplier-provided SDS, if available, and perform a

thorough risk assessment before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability and Technical Guide for 6,6'-
Dimethyl-3,3'-bipyridazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596921#commercial-availability-and-suppliers-of-6-
6-dimethyl-3-3-bipyridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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